![molecular formula C11H11N5O3S B1226167 1-Ethyl-3-[(5-nitro-2-oxo-3-indolyl)amino]thiourea](/img/structure/B1226167.png)
1-Ethyl-3-[(5-nitro-2-oxo-3-indolyl)amino]thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-ethyl-3-[(5-nitro-2-oxo-3-indolyl)amino]thiourea is an organonitrogen compound and an organooxygen compound. It derives from an alpha-amino acid.
Scientific Research Applications
Catalytic Applications
Primary amine-thiourea derivatives, such as 1-Ethyl-3-[(5-nitro-2-oxo-3-indolyl)amino]thiourea, have shown significant potential in catalysis. A study by Huang & Jacobsen (2006) demonstrates the use of a primary amine-thiourea catalyst for the enantioselective conjugate addition of ketones to nitroalkenes. This highlights its ability to catalyze reactions with a wide substrate scope and good-to-excellent diastereoselectivity.
Synthesis of Complex Compounds
Thiourea compounds are integral in the synthesis of complex organic compounds. For instance, Standridge & Swigor (1993) describe a process where [14C]Thiourea is used to synthesize [14C]Cefepime hydrochloride, a crystalline compound with high radiochemical purity. Similarly, El-Kashef et al. (2010) and Ahmed (2018) utilized thiourea derivatives in the synthesis of various heterocycles and Schiff base derivatives, respectively.
Biological Activity Studies
A significant application of this compound derivatives is in studying biological activities. Research by Murasheva et al. (1970) and Pershin et al. (2004) explored the synthesis of N-and S-substituted thioureas to study their chemotherapeutic properties, particularly in treating tuberculosis.
Microwave-Assisted Synthesis
The role of thiourea derivatives in microwave-assisted synthesis has been explored in recent studies. Ahyak et al. (2016) synthesized new thiourea derivatives using microwave irradiation, which proved more efficient than conventional methods. This highlights the potential of these compounds in facilitating advanced synthesis techniques.
Antioxidant and Antimicrobial Activities
Thiourea derivatives are also investigated for their potential antioxidant and antimicrobial properties. Youssef & Amin (2012) synthesized various thiazolopyrimidine derivatives, including thiourea compounds, and evaluated their antioxidant and antimicrobial activities, indicating a broad scope of applications in medical and biological fields.
Properties
Molecular Formula |
C11H11N5O3S |
---|---|
Molecular Weight |
293.3 g/mol |
IUPAC Name |
1-ethyl-3-[(2-hydroxy-5-nitro-1H-indol-3-yl)imino]thiourea |
InChI |
InChI=1S/C11H11N5O3S/c1-2-12-11(20)15-14-9-7-5-6(16(18)19)3-4-8(7)13-10(9)17/h3-5,13,17H,2H2,1H3,(H,12,20) |
InChI Key |
CHQYIZFPXOODLW-UHFFFAOYSA-N |
Canonical SMILES |
CCNC(=S)N=NC1=C(NC2=C1C=C(C=C2)[N+](=O)[O-])O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.